Cas no 1226430-19-8 (3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide)

3-(1H-Indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide is a synthetic small-molecule compound featuring a benzamide core linked to indole and dihydropyridazinone moieties. This structure imparts potential biological activity, particularly in modulating protein-protein interactions or enzyme inhibition, making it relevant for pharmaceutical research. The indole and dihydropyridazinone groups contribute to its binding affinity and selectivity, while the propyl linker enhances molecular flexibility. Its well-defined chemical properties facilitate studies in drug discovery, particularly in targeting signaling pathways or inflammatory processes. The compound’s purity and stability under standard laboratory conditions ensure reliable performance in experimental applications. Further research may explore its therapeutic potential in oncology or metabolic disorders.
3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide structure
1226430-19-8 structure
Product Name:3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide
CAS No:1226430-19-8
MF:C22H20N4O2
MW:372.419804573059
CID:6537391
PubChem ID:49677391
Update Time:2025-06-06

3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide
    • AKOS024527069
    • 1226430-19-8
    • F5882-6328
    • 3-(1H-indol-1-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide
    • 3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide
    • VU0527702-1
    • 3-indol-1-yl-N-[3-(6-oxopyridazin-1-yl)propyl]benzamide
    • Inchi： 1S/C22H20N4O2/c27-21-10-4-13-24-26(21)14-5-12-23-22(28)18-7-3-8-19(16-18)25-15-11-17-6-1-2-9-20(17)25/h1-4,6-11,13,15-16H,5,12,14H2,(H,23,28)
    • InChI Key： ZVZRWZCJQAIFFM-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC=CC(=C1)N1C=CC2C=CC=CC1=2)NCCCN1C(C=CC=N1)=O

Computed Properties

  • Exact Mass: 372.15862589g/mol
  • Monoisotopic Mass: 372.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.7Ų

3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5882-6328-2μmol
3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide
 1226430-19-8
2μmol
 $57.0 2023-09-09
Life Chemicals
F5882-6328-1mg
3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide
 1226430-19-8
1mg
 $54.0 2023-09-09
Life Chemicals
F5882-6328-2mg
3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide
 1226430-19-8
2mg
 $59.0 2023-09-09

3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide Related Literature

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